Cas no 94135-72-5 (Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester)

• Product name: Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester
• CAS No: 94135-72-5
• MF: C₁₄H₂₄O₂
• Molecular Weight: 224.33916
• CID: 806444
• PubChem ID: 16206008

Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester
• 1-methyl-1-(4-methylcyclohex-2-enyl)ethyl isobutyrate
• 2-(4-methylcyclohex-2-en-1-yl)propan-2-yl 2-methylpropanoate
• EINECS 302-943-6
• DTXSID10916320
• 94135-72-5
• NS00066216

• Inchi： InChI=1S/C14H24O2/c1-10(2)13(15)16-14(4,5)12-8-6-11(3)7-9-12/h6,8,10-12H,7,9H2,1-5H3
• InChIKey： URCBVDFQDTZIBF-UHFFFAOYSA-N
• SMILES： CC1CCC(C=C1)C(C)(C)OC(=O)C(C)C

Computed Properties

• 精确分子量: 224.177630004g/mol
• 同位素质量: 224.177630004g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 16
• 可旋转化学键数量: 4
• 复杂度: 277
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 26.3Ų
• XLogP3: 3.9